Cas no 1613239-83-0 (Tert-butyl 3-amino-3-cyclopropyl-butanoate)

• Product Name: Tert-butyl 3-amino-3-cyclopropyl-butanoate
• CAS No: 1613239-83-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5265551
• Update Time: 2025-11-01

Tert-butyl 3-amino-3-cyclopropyl-butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-cyclopropyl-butanoate
• tert-butyl 3-amino-3-cyclopropylbutanoate
• Cyclopropanepropanoic acid, β-amino-β-methyl-, 1,1-dimethylethyl ester
• Tert-butyl 3-amino-3-cyclopropyl-butanoate

• Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)7-11(4,12)8-5-6-8/h8H,5-7,12H2,1-4H3
• InChI Key： GRPJTAHSMKCEOT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC(C)(C1CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 228
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Additional information on Tert-butyl 3-amino-3-cyclopropyl-butanoate

Tert-butyl 3-amino-3-cyclopropyl-butanoate (CAS No. 1613239-83-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Tert-butyl 3-amino-3-cyclopropyl-butanoate (CAS No. 1613239-83-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is a tert-butyl ester derivative of 3-amino-3-cyclopropyl-butanoic acid, which is characterized by the presence of a cyclopropyl group and an amino functionality. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The synthesis of tert-butyl 3-amino-3-cyclopropyl-butanoate typically involves several steps, including the formation of the tert-butyl ester and the introduction of the amino and cyclopropyl groups. One common approach is to start with tert-butyl 3-bromo-3-cyclopropyl-butanoate, which can be synthesized via a Grignard reaction followed by esterification. The bromine atom can then be replaced with an amino group through a nucleophilic substitution reaction, often using ammonia or an amine derivative. This process requires careful control of reaction conditions to ensure high yields and purity.

In recent years, advances in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of tert-butyl 3-amino-3-cyclopropyl-butanoate. For example, catalytic hydrogenation has been explored as a means to introduce the amino group directly onto the cyclopropylbutanoate scaffold. This method not only simplifies the synthetic pathway but also reduces the generation of hazardous byproducts, aligning with green chemistry principles.

The physical and chemical properties of tert-butyl 3-amino-3-cyclopropyl-butanoate are crucial for its applications in medicinal chemistry. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

One of the key applications of tert-butyl 3-amino-3-cyclopropyl-butanoate is in the development of novel therapeutic agents. The presence of the amino group allows for easy functionalization through coupling reactions with other bioactive molecules, such as peptides, nucleotides, and small organic molecules. This versatility has been exploited in the design of prodrugs, which are inactive precursors that are converted into active drugs within the body through metabolic processes.

Recent studies have highlighted the potential of tert-butyl 3-amino-3-cyclopropyl-butanoate as a lead compound for drug discovery. For instance, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that tert-butyl 3-amino-3-cyclopropyl-butanoate could be further optimized to develop new treatments for inflammatory diseases.

In addition to its anti-inflammatory activity, tert-butyl 3-amino-3-cyclopropyl-butanoate has shown promise in cancer research. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying this activity is thought to involve disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The cyclopropyl group in tert-butyl 3-amino-3-cyclopropyl-butanoate plays a significant role in modulating its biological activity. Cyclopropane rings are known for their strain energy and ability to induce conformational rigidity in molecules. This property can influence receptor binding affinity and selectivity, making cyclopropane-containing compounds attractive candidates for drug design. Researchers at Harvard University have utilized computational modeling to predict how different substituents on the cyclopropane ring affect the binding interactions with target proteins.

Beyond its direct applications in drug development, tert-butyl 3-amino-3-cyclopropyl-butanoate serves as a valuable tool in chemical biology research. Its use as a probe molecule allows scientists to investigate cellular processes and protein interactions with high precision. For example, it has been employed in fluorescence-based assays to study enzyme kinetics and inhibitor binding affinities.

In conclusion, tert-butyl 3-amino-3-cyclopropyl-butanoate (CAS No. 1613239-83-0) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features enable it to serve as a versatile intermediate in drug synthesis and a powerful tool for biological research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.